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Nopco NXZ is a metallic soap-type defoamer and anti-foaming agent, specifically effective for acrylic, vinyl

acetate, and vinyl acetate-acrylic emulsions [1] [2]. Its primary function is to break existing foam and

suppress foam formation during various industrial processes.

The table below summarizes its typical physical and chemical properties. Please note that these values are

representative and not product specifications [1].

Property Value / Description

Composition Mixture of mineral oil, metallic soap, and nonionic surfactant [1]

Appearance Light yellowish brown liquid [1]

Ionicity Nonionic [1] [3]

Specific Gravity 0.89 (at 20°C) [1]

Viscosity 170 mPa·s (at 25°C) [1]

pH 5.1 (2 mass% aqueous dispersion) [1]

Flash Point 174°C [1]

Dispersibility Dispersible in water [1]
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Property Value / Description

Hard Water Resistance Good [1]

Application Notes for Emulsion Systems

Integrating Nopco NXZ correctly into your emulsion is critical for achieving optimal defoaming

performance and avoiding defects.

Recommended Dosage: The typical usage level is 0.1 - 0.3 mass% on the solid weight of the
emulsion or latex [1]. It is advisable to start at the lower end of this range and adjust based on the

results of foam tests.
Preparation and Handling: The product can be used directly or diluted with water. If dilution is

required, it should be done under mixing. If separation occurs after long storage, the material should
be mixed well before use [1].

Formulation Example: The following table outlines a real-world formulation for a Masonry
Restoration Paint (40% PVC) that incorporates Nopco NXZ, demonstrating its practical application

alongside other common additives [4].

Material Name Function Quantity (kg)

Grind Stage

Natrosol 250 MR (3.0%) Thickener 100.0

Water Solvent 50.0

Dispersing agent (30.0%) Dispersant 7.0

KTPP (100.0%) Dispersant 1.0

Propylene Glycol Antifreeze 23.9

Nonionic emulsifier Emulsifier 4.0

Preservative Biocide 1.6
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Material Name Function Quantity (kg)

Nopco NXZ Defoamer 2.0

Fungicide Fungicide 6.5

Ti-Pure R-706 (TiO₂) Pigment 200.0

Duramite (CaCO₃) Filler 250.0

Letdown Stage

AOPL MURA55 (Acrylic Polymer) Binder 400.0

Texanol Coalescent 6.0

Nopco NXZ Defoamer 2.0

Aqueous Ammonia (28%) pH Adjuster 2.0

Natrosol 250 MR (3.0%) Thickener 115.0

Experimental Defoaming Evaluation Protocol

The following workflow and detailed method describe a standard laboratory procedure for evaluating the

defoaming efficiency of Nopco NXZ, as referenced in the technical sheets [1].
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Start Experiment

Prepare 100g NBR Latex
(25°C or 40°C)

Initiate Bubbling
(Nitrogen at 0.5 L/min)

Add 0.5mL of 5% Nopco NXZ
Dilution

Record Foam Height
Over Time

Analyze Data
(Lower Height = Better Performance)

End Evaluation

Click to download full resolution via product page

Detailed Methodology (Diffuser Stone Test) [1]:

Sample Preparation: Measure 100g of NBR latex (or the emulsion under test) into a 500mL
graduated cylinder. Condition the latex to the desired test temperature (e.g., 25°C or 40°C).

Foam Generation: Using a G4 glass diffuser stone, bubble nitrogen gas through the latex at a
constant flow rate of 0.5 L/min. Continue until the foam reaches a predetermined height.

Defoamer Addition: At the target foam height, add 0.5mL of a 5 mass% dilution of Nopco NXZ.
Data Collection: Immediately after addition, record the foam height at regular time intervals. The

efficiency of the defoamer is indicated by the rate and extent of foam collapse; a lower foam volume
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signifies better performance.

Mechanism of Action

Defoamers like Nopco NXZ function due to their lower surface tension compared to the foam liquid. This

allows the defoamer particles to spread over and penetrate the foam lamellae (the liquid walls of the bubbles)

[2]. The composition of Nopco NXZ—a combination of core materials (mineral oil), defoaming components

(metallic soap), and surfactants—is designed to create an optimal particle size that effectively ruptures the

foam film [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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